5-Chloro-3-nitro-1H-pyrrolo[2,3-c]pyridine
Overview
Description
“5-Chloro-3-nitro-1H-pyrrolo[2,3-c]pyridine” is a chemical compound with the molecular formula C7H4ClN3O2 . It is a solid substance . This compound is part of a class of 1H-pyrrolo[2,3-b]pyridine derivatives .
Molecular Structure Analysis
The molecule contains a total of 18 bonds, including 14 non-H bonds, 12 multiple bonds, 1 rotatable bond, 2 double bonds, and 10 aromatic bonds. It also features 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, 1 nitro group (aromatic), 1 Pyrrole, and 1 Pyridine .Chemical Reactions Analysis
While specific chemical reactions involving “5-Chloro-3-nitro-1H-pyrrolo[2,3-c]pyridine” are not detailed in the retrieved sources, related compounds such as 1H-pyrrolo[2,3-b]pyridine derivatives have shown potent activities against FGFR1, 2, and 3 .Scientific Research Applications
Synthesis and Chemical Reactions
5-Chloro-3-nitro-1H-pyrrolo[2,3-c]pyridine and its derivatives serve as key intermediates in various synthesis processes. Notably, compounds like 6-Chloro-4-nitro- and 4,6-dichloro-1H-pyrrolo[2,3-b]pyridine are used as building blocks for creating 4-substituted 7-azaindole derivatives, showcasing their versatility in nucleophilic displacement reactions (Figueroa‐Pérez et al., 2006). The molecule is also involved in the synthesis of pyrrolo-imidazo[1,2-a]pyridine scaffolds, contributing to the creation of diverse chemical libraries and showing potential in biological activity against human colon cancer cell lines (Zhang et al., 2019).
Structural and Physical Properties
Research on the physical and structural properties of this compound includes studies like the experimental charge density analysis of 4-chloro-1H-pyrrolo[2,3-b]pyridine, highlighting its electronic structure and bonding schemes (Hazra et al., 2012). Such studies are crucial for understanding the molecular interactions and stability, which can influence its applications in synthesis and drug design.
Applications in Energetic Materials
A notable application of pyrrolo[2,3-b]pyridine derivatives is in the synthesis of energetic materials. For instance, a study demonstrates the creation of a tricyclic pyridine-based energetic material with potential applications in explosive or propellant formulations (Ma et al., 2018). This highlights the compound's versatility beyond traditional chemical synthesis and into specialized industrial applications.
Safety And Hazards
The compound is classified as Acute Tox. 4 Oral - Eye Dam. 1 according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The hazard statements include H302 (Harmful if swallowed) and H318 (Causes serious eye damage). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth (P301 + P312 + P330) .
properties
IUPAC Name |
5-chloro-3-nitro-1H-pyrrolo[2,3-c]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClN3O2/c8-7-1-4-5(2-10-7)9-3-6(4)11(12)13/h1-3,9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJNBRTKNXJRBBE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=CNC2=CN=C1Cl)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20694647 | |
Record name | 5-Chloro-3-nitro-1H-pyrrolo[2,3-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20694647 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-3-nitro-1H-pyrrolo[2,3-c]pyridine | |
CAS RN |
1167056-19-0 | |
Record name | 5-Chloro-3-nitro-1H-pyrrolo[2,3-c]pyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1167056-19-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Chloro-3-nitro-1H-pyrrolo[2,3-c]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20694647 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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